Cas no 865545-83-1 (N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide
• CAS No: 865545-83-1
• MF: C₁₀H₅N₃O₃S₂
• MW: 279.294998884201
• CID: 5886566
• PubChem ID: 2105112
• Update Time: 2023-11-20

N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(3-cyano-2-thienyl)-5-nitro-
• AKOS024608461
• 865545-83-1
• F1385-0035

• Inchi： 1S/C10H5N3O3S2/c11-5-6-3-4-17-10(6)12-9(14)7-1-2-8(18-7)13(15)16/h1-4H,(H,12,14)
• InChI Key： NHDFDUQLJAEMNW-UHFFFAOYSA-N
• SMILES： C1(C(NC2SC=CC=2C#N)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 278.97723338g/mol
• Monoisotopic Mass: 278.97723338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 410.1±45.0 °C(Predicted)
• pka: 10.63±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes